N-((1-(thiophen-2-ylmethyl)piperidin-4-yl)methyl)-2-(o-tolyloxy)acetamide

• IUPAC Name: 2-(2-methylphenoxy)-N-[[1-(thiophen-2-ylmethyl)piperidin-4-yl]methyl]acetamide
• InChI: InChI=1S/C20H26N2O2S/c1-16-5-2-3-7-19(16)24-15-20(23)21-13-17-8-10-22(11-9-17)14-18-6-4-12-25-18/h2-7,12,17H,8-11,13-15H2,1H3,(H,21,23)
• InChI Key: CFVFWCQJWOSSGT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1OCC(=O)NCC2CCN(CC2)CC3=CC=CS3
• Molecular Formula: C20H26N2O2S
• Molecular Weight: 358.5 g/mol

Description

N-((1-(thiophen-2-ylmethyl)piperidin-4-yl)methyl)-2-(o-tolyloxy)acetamide, also known as TTA-A2, is a chemical compound that has gained significant attention in the scientific research community due to its potential therapeutic applications. TTA-A2 belongs to the class of compounds known as selective estrogen receptor modulators (SERMs), which are compounds that can selectively target estrogen receptors in the body.

Scientific Research Applications

New Salt Formulations

Research has explored various salt forms and solvates of related compounds for use in pharmaceutical compositions, indicating the importance of these derivatives in enhancing the therapeutic efficacy and stability of drugs (ジュリアン・ジョヴァンニーニ, ボー−イェラン・ヨセフソン, 2005).

DNA and Protein Binding Studies

A study on novel paracetamol derivatives, which share structural similarities with the compound of interest, demonstrated significant interactions with DNA and proteins. These interactions suggest potential therapeutic applications in targeting specific biological pathways (N. Raj, 2020).

Pharmacological Characterization

Compounds related to the structure of interest have been characterized for their affinity to κ-opioid receptors, demonstrating potential for the treatment of depression and addiction disorders. This highlights the role of such molecules in neuropharmacology and their therapeutic potential (S. Grimwood et al., 2011).

Gastroprotective Activity

Research into derivatives with heteroaromatic rings and specific functional groups, similar to the compound , has shown gastroprotective activities. These studies underscore the potential of these compounds in developing treatments for gastric disorders (N. Hirakawa et al., 1998).

Insecticidal Activities

Some pyridine derivatives have demonstrated strong insecticidal activities, indicating the potential of structurally similar compounds in agricultural applications (E. A. Bakhite et al., 2014).